2-Fluoro-3-(3-pyridyl)prop-2-enoic acid

• IUPAC Name: 2-fluoro-3-pyridin-3-ylprop-2-enoic acid
• InChI: InChI=1S/C8H6FNO2/c9-7(8(11)12)4-6-2-1-3-10-5-6/h1-5H,(H,11,12)
• InChI Key: JCFUUOVZEHIBNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=C(C(=O)O)F
• Molecular Formula: C8H6FNO2
• Molecular Weight: 167.14 g/mol

Description

Z-2-Fluoro-3-(3-pyridyl)acrylic acid: is a chemical compound with the molecular formula C8H6FNO2 and a molecular weight of 167.14 g/mol . It is primarily used in proteomics research and is known for its unique structural properties, which include a fluorine atom and a pyridyl group attached to an acrylic acid backbone .

Preparation Methods

One common synthetic route involves the reaction of 3-pyridylacetic acid with a fluorinating agent under controlled conditions . The reaction conditions often require specific temperatures and solvents to ensure the desired product is obtained with high purity and yield . Industrial production methods may involve scaling up these laboratory procedures while maintaining stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Z-2-Fluoro-3-(3-pyridyl)acrylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

Z-2-Fluoro-3-(3-pyridyl)acrylic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is utilized in studies involving enzyme inhibition and protein-ligand interactions.

Medicine: Research into potential therapeutic applications, such as drug development and disease treatment, often involves this compound.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Z-2-Fluoro-3-(3-pyridyl)acrylic acid involves its interaction with specific molecular targets, such as enzymes or receptors . The fluorine atom and pyridyl group play crucial roles in these interactions, influencing the compound’s binding affinity and specificity . The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling, depending on the context of the research .

Comparison with Similar Compounds

Z-2-Fluoro-3-(3-pyridyl)acrylic acid can be compared with other similar compounds, such as:

2-Fluoro-3-(3-pyridyl)propionic acid: This compound has a similar structure but differs in the position of the fluorine atom and the length of the carbon chain.

3-Fluoro-2-(3-pyridyl)acrylic acid: Another structurally related compound with the fluorine atom and pyridyl group in different positions.

The uniqueness of Z-2-Fluoro-3-(3-pyridyl)acrylic acid lies in its specific structural arrangement, which imparts distinct chemical and biological properties .